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Compound of Interest

Compound Name: Heteroclitin C

Cat. No.: B13784756 Get Quote

Despite a comprehensive search of scientific literature, no specific information was found

regarding a compound named "Heteroclitin C" or its mechanism of action.

The search for "Heteroclitin C" did not yield any scholarly articles, reviews, or data detailing its

biological activity, signaling pathways, or experimental protocols associated with its study. The

search results did, however, provide information on other compounds with similar naming

conventions (e.g., Hederacoside C, Rhinacanthin-C, Hirocidin C) and the general biological

activities of extracts from the plant Hodgsonia heteroclita.

It is possible that "Heteroclitin C" is a very new or less-studied compound, or that the name is

a misnomer.

While no specific data for "Heteroclitin C" is available, research on extracts from Hodgsonia

heteroclita subspecies indicates a range of biological activities. These extracts have been

shown to possess antioxidant, antimicrobial, antiproliferative, and anti-inflammatory properties.

[1] The primary bioactive constituents identified in these extracts are triterpenoids, phenolic

compounds, and sterols.[1]

For researchers interested in the potential mechanisms of action of novel compounds, typical

areas of investigation often include:

Anti-inflammatory Effects: Many natural compounds exert their effects by modulating

inflammatory pathways. This can involve the inhibition of pro-inflammatory cytokines (e.g.,

TNF-α, IL-6, IL-1β) and key signaling pathways like NF-κB and MAPK.[2][3]
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Induction of Apoptosis: A common mechanism for anticancer compounds is the induction of

programmed cell death, or apoptosis. This can be triggered through various signaling

cascades, including the activation of caspases and modulation of the Bcl-2 family of proteins.

[4][5][6][7]

Given the lack of specific information, we are unable to provide the requested detailed

Application Notes, Protocols, and visualizations for "Heteroclitin C." We recommend

researchers verify the name of the compound and consult more specialized databases for

natural products. Should information on "Heteroclitin C" become available, a detailed analysis

of its mechanism of action could be performed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Heteroclitin C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13784756#heteroclitin-c-mechanism-of-action-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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